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Compound of Interest
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Compound Name:
oxoacetic acid

Cat. No.: B13537903

Get Quote

Executive Summary & Application Context

6-Methylnicotinoylformic acid (CsH7NO3) is a critical metabolic intermediate, primarily observed

in the catabolism of 6-methylnicotine by specific bacterial strains (e.g., Arthrobacter,
Pseudomonas) and potentially in the oxidative degradation of synthetic pyridine derivatives. As
the structural analog of nicotinoylformic acid (a key marker in the standard nicotine degradation
pathway), its accurate identification is essential for:

* Metabolic Profiling: Mapping novel degradation pathways of synthetic nicotine analogs.

+ Environmental Forensics: Tracking the breakdown of neonicotinoids and methylated pyridine
alkaloids in soil and wastewater.

» Biocatalysis: Monitoring the efficiency of microbial enzymes engineered for pyridine ring
cleavage.
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This guide provides a definitive mass spectrometry (MS) fragmentation analysis, comparing 6-
methylnicotinoylformic acid against its structural "alternatives"—the non-methylated parent
(nicotinoylformic acid) and the hydroxylated variant (6-hydroxynicotinoylformic acid).

Structural Analysis & Theoretical Fragmentation

To interpret the mass spectrum correctly, one must understand the lability of the glyoxylic acid
side chain attached to the pyridine ring.

e Molecular Formula: CsH7NOs[1]
e Monoisotopic Mass: 165.0426 Da

e Precursor lon [M+H]*:m/z 166.05

Primary Fragmentation Mechanisms (ESI+)

The fragmentation of pyridine-glyoxylates is driven by the stability of the aromatic ring and the
high lability of the

-keto acid moiety.

» -Cleavage (Decarboxylation): The most energetically favorable pathway involves the loss of
the carboxylic acid group as CO:z (44 Da) or HCOOH, generating the acylium ion.

» Decarbonylation: Loss of carbon monoxide (CO, 28 Da) from the ketone bridge.

e Combined Loss: Sequential loss of CO and CO: leads to the naked pyridine ring cation.

Experimental Protocol: LC-MS/MS Characterization

Self-Validating System: This protocol includes a "System Suitability Test" (SST) using a known
standard (e.g., Nicotinic Acid) to ensure ionization source performance before analyzing the
target analyte.

Phase A: Sample Preparation

e Stock Solution: Dissolve 1 mg of 6-methylnicotinoylformic acid in 1 mL of 50:50
Methanol:Water (v/v) with 0.1% Formic Acid.
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e Working Standard: Dilute to 1 pg/mL (1 ppm).
e SST Control: Prepare 1 pg/mL Nicotinic Acid (creates known m/z 124

80 transition).

Phase B: LC-MS/MS Parameters (Triple Quadrupole / Q-TOF)

¢ lonization: Electrospray lonization (ESI) — Positive Mode.[2]

Source Voltage: +3.5 kV.

Mobile Phase:

o A: Water + 0.1% Formic Acid.

o B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 10 mins (C18 Column).

Collision Energy (CE): Ramp 10-35 eV to capture all fragment generations.

Fragmentation Pathway Visualization

The following diagram illustrates the step-by-step dissociation of the precursor ion.
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Caption: ESI+ Fragmentation pathway of 6-methylnicotinoylformic acid showing sequential
neutral losses.

Comparative Performance Guide

This section compares the target analyte with its two most common "alternatives” (structural
analogs) found in complex biological matrices. Differentiating these requires precise
observation of the m/z shifts.

Table 1: Diagnostic lon Comparison
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Feature

o-
Methylnicotinoylformi
c Acid (Target)

Nicotinoylformic Acid

(Alternative 1)

6-
Hydroxynicotinoylfor
mic Acid
(Alternative 2)

Precursor [M+H]* 166 152 168

Mass Shift ( . +2 Da (OH vs CHs) /
Reference -14 Da (Missing -CH3)

) +16 Da (vs H)

Major Fragment 1

138 (Acid cation)

124 (Nicotinic acid)

140 (6-OH-Nicotinic
acid)

Major Fragment 2

122 (Acylium)

108 (Nicotinoyl)

124 (6-OH-Nicotinoyl)

Base Peak (Core)

94 (6-Methylpyridine)

80 (Pyridine)

96 (6-
Hydroxypyridine)

Retention Time (RP)

Medium (Methyl =
Hydrophobic)

Early (Polar)

Early (Polar/H-
bonding)

Differentiation Strategy:

» Vs. Nicotinoylformic Acid: Look for the consistent +14 Da shift in every fragment ion. If the

shift disappears in lower fragments (e.g., both show m/z 78), the methyl group was on the

lost side chain (unlikely here) or ring cleavage occurred.

» Vs. 6-Hydroxynicotinoylformic Acid: The mass difference is only 2 Da. High-resolution MS

(HRMS) is recommended here.

o

166.0504)

o

168.0297)

o

does not.

Target: CsHsNOs* (

Hydroxy-Analog: C7HsNOa™* (

Key Check: The 6-hydroxy analog often loses water (-18 Da) readily; the 6-methyl analog
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Detailed Fragmentation Analysis
1. The Decarboxylation Step (

166

122)

The loss of the carboxylic acid moiety is the primary diagnostic transition.
e Mechanism: Homolytic cleavage of the C-C bond between the carbonyls.

e Observation: This peak is often dominant at lower collision energies (10-15 eV).
2. The Core Pyridine Formation (

122

94)

Following the loss of the glyoxylic tail, the remaining carbonyl is lost as CO.
o Result: A stable 6-methylpyridinium ion (

94).

« Significance: This ion confirms the integrity of the pyridine ring and the presence of the
methyl group.[3] If this peak appears at

80, the sample is likely the non-methylated analog.

3. Ring Fragmentation (
94

67)

At high collision energies (>30 eV), the pyridine ring typically ejects a molecule of Hydrogen
Cyanide (HCN, 27 Da).
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e Calculation:

 Validation: This confirms the nitrogen is part of the aromatic ring system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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